Cas no 57973-15-6 ((8RS)-O3-{3-amino-N-[(S)-3-((R)-2-amino-2-carboxy-ethylsulfanyl)-1-carboxy-propyl]-beta-D-xylo-3,4-dideoxy-hexopyranuronic acid amidosyl}-8-(2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-yl)-4-ureido-L-erythro-L-gluco-2,6-anhydro-4-deoxy-octonicacid)

(8RS)-O3-{3-amino-N-[(S)-3-((R)-2-amino-2-carboxy-ethylsulfanyl)-1-carboxy-propyl]-beta-D-xylo-3,4-dideoxy-hexopyranuronic acid amidosyl}-8-(2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-yl)-4-ureido-L-erythro-L-gluco-2,6-anhydro-4-deoxy-octonicacid structure
57973-15-6 structure
Product Name:(8RS)-O3-{3-amino-N-[(S)-3-((R)-2-amino-2-carboxy-ethylsulfanyl)-1-carboxy-propyl]-beta-D-xylo-3,4-dideoxy-hexopyranuronic acid amidosyl}-8-(2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-yl)-4-ureido-L-erythro-L-gluco-2,6-anhydro-4-deoxy-octonicacid
CAS No:57973-15-6
MF:C26H39N7O17S
MW:753.689565896988
CID:2040678
PubChem ID:90473702
Update Time:2025-04-21

(8RS)-O3-{3-amino-N-[(S)-3-((R)-2-amino-2-carboxy-ethylsulfanyl)-1-carboxy-propyl]-beta-D-xylo-3,4-dideoxy-hexopyranuronic acid amidosyl}-8-(2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-yl)-4-ureido-L-erythro-L-gluco-2,6-anhydro-4-deoxy-octonicacid Chemical and Physical Properties

Names and Identifiers

    • (8RS)-O3-{3-amino-N-[(S)-3-((R)-2-amino-2-carboxy-ethylsulfanyl)-1-carboxy-propyl]-beta-D-xylo-3,4-dideoxy-hexopyranuronic acid amidosyl}-8-(2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-yl)-4-ureido-L-erythro-L-gluco-2,6-anhydro-4-deoxy-octonicacid
    • Ezomycin D1
    • ezomycin-D1
    • (8RS)-O3-{3-amino-N-[(S)-3-((R)-2-amino-2-carboxy-ethylsulfanyl)-1-carboxy-propyl]-beta-D-xylo-3,4-dideoxy-hexopyranuronic acid amidosyl}-8-(2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-yl)-4-ureido-L-ery
    • 57973-15-6
    • Inchi: 1S/C26H39N7O17S/c27-7-3-10(20(39)31-9(22(42)43)1-2-51-5-8(28)21(40)41)48-24(13(7)35)50-16-11(32-25(29)46)14(36)17(49-18(16)23(44)45)15(37)12(34)6-4-30-26(47)33-19(6)38/h4,7-18,24,34-37H,1-3,5,27-28H2,(H,31,39)(H,40,41)(H,42,43)(H,44,45)(H3,29,32,46)(H2,30,33,38,47)
    • InChI Key: PECIUWARGDJEKV-UHFFFAOYSA-N
    • SMILES: NC(C(=O)O)CSCCC(C(=O)O)NC(C1OC(OC2C(C(=O)O)OC(C(C(C3C(=O)NC(=O)NC=3)O)O)C(O)C2NC(=O)N)C(O)C(N)C1)=O

Computed Properties

  • Exact Mass: 753.21231397Da
  • Monoisotopic Mass: 753.21231397Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 14
  • Hydrogen Bond Acceptor Count: 20
  • Heavy Atom Count: 51
  • Rotatable Bond Count: 16
  • Complexity: 1390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 12
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -11.1
  • Topological Polar Surface Area: 440Ų

(8RS)-O3-{3-amino-N-[(S)-3-((R)-2-amino-2-carboxy-ethylsulfanyl)-1-carboxy-propyl]-beta-D-xylo-3,4-dideoxy-hexopyranuronic acid amidosyl}-8-(2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-yl)-4-ureido-L-erythro-L-gluco-2,6-anhydro-4-deoxy-octonicacid Related Literature

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